Cas no 1354351-76-0 (4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)-)

4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)-, is a specialized heterocyclic compound featuring a cyclopropyl-substituted oxazole core with a methoxymethyl and acetic acid functional group. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The cyclopropyl group enhances steric and electronic properties, while the acetic acid moiety offers versatility for further derivatization. Its methoxymethyl substituent contributes to solubility and stability, facilitating handling in various reaction conditions. This compound is well-suited for applications requiring precise molecular modifications, serving as a key intermediate in the synthesis of biologically active molecules.

4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)- structure

1354351-76-0 structure

Product Name:4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)-

CAS No:1354351-76-0

MF:C₁₀H₁₃NO₄

MW:211.214523077011

CID:5217936

Update Time:2025-09-28

4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

- 4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)-
- Inchi： 1S/C10H13NO4/c1-14-5-8-11-7(4-9(12)13)10(15-8)6-2-3-6/h6H,2-5H2,1H3,(H,12,13)
- InChI Key： MJWZEESJFQZVOR-UHFFFAOYSA-N
- SMILES： O1C(C2CC2)=C(CC(O)=O)N=C1COC

4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM499423-1g	2-(5-Cyclopropyl-2-(methoxymethyl)oxazol-4-yl)aceticacid	1354351-76-0	97%	1g	$***	2023-03-30

4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)- Related Literature

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Additional information on 4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)-

Comprehensive Overview of 4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)- (CAS No. 1354351-76-0)

The compound 4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)- (CAS No. 1354351-76-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a cyclopropyl group and a methoxymethyl substituent, this compound is often explored for its potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing drugs targeting various diseases.

In recent years, the demand for oxazole derivatives has surged due to their versatility in pharmaceutical applications. The 5-cyclopropyl-2-(methoxymethyl)- moiety in this compound enhances its stability and bioavailability, making it a valuable candidate for further chemical modifications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small molecular changes can significantly impact biological activity. Users searching for "oxazole-based drug discovery" or "cyclopropyl in medicinal chemistry" will find this compound highly relevant to their research.

The synthesis of 4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)- involves multi-step organic reactions, often starting from readily available precursors. Its CAS No. 1354351-76-0 serves as a unique identifier in chemical databases, facilitating easy retrieval for scientists. Given the increasing use of AI-driven drug design, this compound's structural data can be leveraged in machine learning models to predict its interactions with biological targets. This addresses common queries like "how to optimize oxazole derivatives for drug development" or "computational approaches to heterocyclic chemistry."

Beyond pharmaceuticals, 4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)- has potential applications in agrochemicals and material science. Its oxazole core is known for its electron-rich properties, which could be exploited in designing organic semiconductors or catalysts. This versatility makes it a topic of interest for researchers exploring "sustainable chemical synthesis" or "green chemistry innovations." The compound's stability under various conditions also makes it suitable for long-term storage and transportation, a key consideration for industrial applications.

In conclusion, 4-Oxazoleacetic acid, 5-cyclopropyl-2-(methoxymethyl)- (CAS No. 1354351-76-0) represents a promising scaffold in modern chemistry. Its unique structural attributes and broad applicability align with current trends in drug discovery, materials science, and computational chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for innovation and research.